Cas no 851969-58-9 (5-(4-benzylpiperidin-1-yl)(3-methoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-benzylpiperidin-1-yl)(3-methoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851969-58-9
• MF: C₂₅H₂₈N₄O₂S
• MW: 448.580424308777
• CID: 6274762
• PubChem ID: 4249069
• Update Time: 2025-07-09

5-(4-benzylpiperidin-1-yl)(3-methoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-benzylpiperidin-1-yl)(3-methoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• F0631-0338
• 5-[(4-benzylpiperidin-1-yl)(3-methoxyphenyl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 5-((4-benzylpiperidin-1-yl)(3-methoxyphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• 851969-58-9
• AKOS024589804
• 5-[(4-benzylpiperidin-1-yl)-(3-methoxyphenyl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol

• Inchi： 1S/C25H28N4O2S/c1-17-26-25-29(27-17)24(30)23(32-25)22(20-9-6-10-21(16-20)31-2)28-13-11-19(12-14-28)15-18-7-4-3-5-8-18/h3-10,16,19,22,30H,11-15H2,1-2H3
• InChI Key： WASKJAUQSQILTM-UHFFFAOYSA-N
• SMILES： S1C2=NC(C)=NN2C(=C1C(C1C=CC=C(C=1)OC)N1CCC(CC2C=CC=CC=2)CC1)O

Computed Properties

• Exact Mass: 448.19329732g/mol
• Monoisotopic Mass: 448.19329732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 91.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 5-(4-benzylpiperidin-1-yl)(3-methoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to Compound with CAS No. 851969-58-9 and Its Applications in Chemical Biology

The compound with the CAS number 851969-58-9 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, 5-(4-benzylpiperidin-1-yl)(3-methoxyphenyl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol, reflects its complex structural features and potential biological significance. This introduction aims to provide a comprehensive overview of the compound's structure, properties, and the latest research findings that highlight its potential applications.

The molecular structure of this compound encompasses several key functional groups that contribute to its unique chemical and biological properties. The presence of a piperidine ring, benzyl group, methoxyphenyl group, triazolo[3,2-b]thiazole core, and a methyl substituent at the 2-position of the triazole ring makes it a structurally diverse and potentially versatile molecule. These structural elements not only influence its solubility and stability but also play a crucial role in its interactions with biological targets.

One of the most notable aspects of this compound is its potential as a pharmacophore in drug discovery. The combination of the piperidine scaffold and the triazolo[3,2-b]thiazole moiety has been shown to enhance binding affinity to various biological targets. Recent studies have demonstrated that such structures can exhibit inhibitory activity against enzymes and receptors involved in critical cellular pathways. For instance, modifications in the benzylpiperidin-1-yl and methoxyphenyl groups have been found to modulate the binding interactions, leading to improved selectivity and efficacy.

In the realm of medicinal chemistry, the development of novel heterocyclic compounds has been a focal point due to their diverse biological activities. The triazolo[3,2-b][1,3]thiazole scaffold is particularly interesting because it can be incorporated into molecules that exhibit anti-inflammatory, anticancer, and antimicrobial properties. The compound with CAS No. 851969-58-9 fits well within this category, as it combines multiple pharmacophoric elements that are known to interact with biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with high accuracy. Molecular docking studies have been instrumental in understanding how this compound interacts with target proteins. The results suggest that the benzylpiperidin-1-yl group interacts with hydrophobic pockets in the target protein, while the methoxyphenyl group forms hydrogen bonds with polar residues. These interactions are critical for achieving high binding affinity and specificity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the triazolo[3,2-b]thiazole core is particularly challenging due to its strained ring system. However, recent methodologies have improved the efficiency of these synthetic routes, making it more feasible to produce this compound on a larger scale for research purposes.

One of the most exciting applications of this compound is in the development of new therapeutic agents. Preliminary in vitro studies have shown that it exhibits promising activity against certain disease-related enzymes and receptors. For example, it has been observed to inhibit an enzyme involved in cancer cell proliferation while showing minimal toxicity towards normal cells. This selectivity is crucial for developing effective treatments with fewer side effects.

The potential therapeutic applications extend beyond oncology. Research suggests that this compound may also have utility in treating neurological disorders by interacting with specific receptors in the brain. The piperidine moiety is known to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) drug development. Further studies are needed to fully elucidate its mechanisms of action in these contexts.

Another area where this compound shows promise is in antimicrobial therapy. The rise of antibiotic-resistant bacteria has necessitated the discovery of new antimicrobial agents. The unique structure of this molecule may confer activity against resistant strains by targeting different bacterial enzymes or receptors compared to existing antibiotics. This could be particularly important for addressing multidrug-resistant infections.

In conclusion, the compound with CAS No. 851969-58-9 is a structurally complex molecule with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups makes it a versatile pharmacophore that can be explored for various therapeutic applications. Recent research highlights its promising activities against enzymes and receptors involved in cancer cell proliferation, neurological disorders, and antimicrobial infections. As synthetic methodologies continue to improve, this compound will likely play an increasingly important role in drug discovery efforts.